Cas no 2228806-17-3 (1-(3-methoxy-4-nitrophenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(3-methoxy-4-nitrophenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228806-17-3
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 6402911
• PubChem ID: 165899978
• Update Time: 2025-06-28

1-(3-methoxy-4-nitrophenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-4-nitrophenyl)cyclopropane-1-carbaldehyde
• 2228806-17-3
• EN300-1998255

• Inchi： 1S/C11H11NO4/c1-16-10-6-8(11(7-13)4-5-11)2-3-9(10)12(14)15/h2-3,6-7H,4-5H2,1H3
• InChI Key： RLJSGBNAHAZRDJ-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC(=C(C=2)OC)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(3-methoxy-4-nitrophenyl)cyclopropane-1-carbaldehyde

Introduction to 1-(3-methoxy-4-nitrophenyl)cyclopropane-1-carbaldehyde (CAS No. 2228806-17-3)

1-(3-methoxy-4-nitrophenyl)cyclopropane-1-carbaldehyde, identified by the CAS number 2228806-17-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylcyclopropanecarbaldehydes, a subset of molecules known for their unique structural and functional properties. The presence of both a nitro group and a methoxy group on the aromatic ring, combined with the cyclopropane moiety, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural features of 1-(3-methoxy-4-nitrophenyl)cyclopropane-1-carbaldehyde contribute to its potential utility in the synthesis of novel pharmaceutical agents. The cyclopropane ring is a key structural element known for its strain and rigidity, which can influence the conformation and reactivity of attached functional groups. In contrast, the aromatic ring with substituents such as the nitro group (–NO₂) and methoxy group (–OCH₃) introduces electronic and steric effects that can modulate interactions with biological targets. This combination of structural motifs makes it an attractive candidate for drug discovery efforts.

In recent years, there has been growing interest in arylcyclopropanecarbaldehydes due to their demonstrated biological activity across various therapeutic areas. The aldehyde functionality (–CHO) in 1-(3-methoxy-4-nitrophenyl)cyclopropane-1-carbaldehyde serves as a reactive handle for further derivatization, enabling the synthesis of more complex molecules through condensation reactions, oxidation, or reduction processes. Such modifications are crucial for optimizing pharmacokinetic properties and enhancing binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential role in developing novel chemotherapeutic agents. The nitro group, while traditionally associated with explosive compounds, plays a significant role in medicinal chemistry by influencing electronic distribution and hydrogen bonding capabilities. When incorporated into biologically active molecules, it can enhance binding interactions with enzymes or receptors. Similarly, the methoxy group contributes to lipophilicity and metabolic stability, which are critical factors in drug design.

Recent studies have highlighted the importance of cyclopropanecarbaldehydes in medicinal chemistry due to their ability to induce conformational constraints that improve binding affinity. For instance, 1-(3-methoxy-4-nitrophenyl)cyclopropane-1-carbaldehyde has been explored as a precursor in synthesizing small-molecule inhibitors targeting specific enzymes involved in cancer pathways. The cyclopropane ring’s rigidity can mimic natural product scaffolds or bioactive pockets, providing a scaffold that is well-suited for structure-based drug design.

The aldehyde group also offers opportunities for further functionalization through condensation reactions with amino acids or nucleophiles, leading to peptidomimetics or nucleoside analogs. These derivatives have shown promise in preclinical studies as inhibitors or modulators of biological pathways relevant to inflammation, neurodegeneration, and infectious diseases. The nitro group’s redox activity further extends its utility, as it can be reduced to an amine under specific conditions, altering the compound’s pharmacological profile.

The synthesis of 1-(3-methoxy-4-nitrophenyl)cyclopropane-1-carbaldehyde typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include nitration followed by methylation to introduce the desired substituents on the aromatic ring. Subsequent formation of the cyclopropane ring is achieved through intramolecular cyclization reactions or metal-catalyzed coupling processes. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in larger-scale drug discovery programs.

In terms of biological evaluation, 1-(3-methoxy-4-nitrophenyl)cyclopropane-1-carbaldehyde has been tested for activity against several targets relevant to human health. Initial screening assays have shown potential inhibitory effects on enzymes such as kinases or cytochrome P450 monooxygenases, which are implicated in various disease states. Additionally, derivatives of this compound have demonstrated interactions with membrane receptors due to their lipophilic nature and aromatic stacking interactions.

The integration of computational chemistry tools has further enhanced the understanding of how 1-(3-methoxy-4-nitrophenyl)cyclopropane-1-carbaldehyde interacts with biological targets. Molecular docking studies have provided insights into how its structural features contribute to binding affinity and specificity. These computational approaches have guided synthetic modifications aimed at improving pharmacological properties while maintaining key structural motifs responsible for biological activity.

The future prospects for 1-(3-methoxy-4-nitrophenyl)cyclopropane-1-carbaldehyde are promising as ongoing research continues to uncover new applications in drug discovery and development. Its unique structural features make it a valuable building block for designing next-generation therapeutics targeting unmet medical needs. As synthetic methodologies evolve and high-throughput screening technologies advance, compounds like this will play an increasingly important role in accelerating the discovery pipeline.